Cas no 2229394-90-3 (3-bromo-2-(but-3-yn-2-yl)-4-methylthiophene)

• Product Name: 3-bromo-2-(but-3-yn-2-yl)-4-methylthiophene
• CAS No: 2229394-90-3
• MF: C₉H₉BrS
• MW: 229.136760473251
• CID: 5943612
• PubChem ID: 165666800
• Update Time: 2025-05-22

3-bromo-2-(but-3-yn-2-yl)-4-methylthiophene Chemical and Physical Properties

Names and Identifiers

• 3-bromo-2-(but-3-yn-2-yl)-4-methylthiophene
• 2229394-90-3
• EN300-1919870

• Inchi： 1S/C9H9BrS/c1-4-6(2)9-8(10)7(3)5-11-9/h1,5-6H,2-3H3
• InChI Key： NCEQEUMKUJKKNW-UHFFFAOYSA-N
• SMILES： BrC1C(C)=CSC=1C(C#C)C

Computed Properties

• Exact Mass: 227.96083g/mol
• Monoisotopic Mass: 227.96083g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 28.2Ų

Additional information on 3-bromo-2-(but-3-yn-2-yl)-4-methylthiophene

3-Bromo-2-(But-3-Yn-2-Yl)-4-Methylthiophene (CAS No. 2229394-90-3)

3-Bromo-2-(But-3-Yn-2-Yl)-4-Methylthiophene, also known by its CAS number 2229394-90-3, is a heterocyclic compound with a thiophene ring system. This compound has gained significant attention in the field of organic chemistry due to its unique structure and potential applications in various chemical reactions and materials science. The molecule consists of a thiophene ring with substituents at positions 2, 3, and 4, including a bromine atom, a butynyl group, and a methyl group, respectively.

The thiophene ring in 3-Bromo-2-(But-3-Yn-2-Yl)-4-Methylthiophene is a five-membered aromatic heterocycle containing one sulfur atom. The presence of the bromine atom at position 3 makes this compound a valuable substrate for nucleophilic aromatic substitution reactions. The butynyl group at position 2 introduces an alkyne functionality, which can participate in various cycloaddition reactions or serve as a directing group for further functionalization. Additionally, the methyl group at position 4 provides steric bulk and can influence the electronic properties of the molecule.

Recent studies have highlighted the importance of thiophene derivatives like 3-Bromo-2-(But-3-Yn-2-Yl)-4-Methylthiophene in the synthesis of advanced materials. For instance, researchers have explored the use of this compound in the construction of two-dimensional materials and organic semiconductors. The combination of the thiophene ring's inherent electronic properties with the functional groups attached to it enables the creation of materials with tailored electronic characteristics.

In terms of synthesis, 3-Bromo-2-(But-3-Yn-2-Yl)-4-Methylthiophene can be prepared through various routes, including coupling reactions and cyclization processes. One common method involves the reaction of an appropriate alkyne with a bromothiophene derivative under catalytic conditions. The choice of catalyst and reaction conditions plays a crucial role in determining the yield and purity of the final product.

The chemical properties of 3-Bromo-2-(But-3-Yn-2-Yl)-4-Methylthiophene make it suitable for use as an intermediate in organic synthesis. For example, the bromine atom can be replaced with other nucleophiles to generate derivatives with different functionalities. Similarly, the alkyne group can undergo transformations such as hydroamination or cyclopropanation to introduce new functional groups into the molecule.

In conclusion, 3-Bromo-2-(But-3-Yn-2-Yl)-4-Methylthiophene (CAS No. 2229394